4-(3-chloro-2-thienyl)-2-(2,5-dimethyl-1H-pyrrol-1-yl)-6-methylpyrimidine

• IUPAC Name: 4-(3-chlorothiophen-2-yl)-2-(2,5-dimethylpyrrol-1-yl)-6-methylpyrimidine
• InChI: InChI=1S/C15H14ClN3S/c1-9-8-13(14-12(16)6-7-20-14)18-15(17-9)19-10(2)4-5-11(19)3/h4-8H,1-3H3
• InChI Key: JLTXJYSYIIVOJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=NC(=CC(=N2)C3=C(C=CS3)Cl)C)C
• Molecular Formula: C15H14ClN3S
• Molecular Weight: 303.8 g/mol

Description

4-(3-Chloro-2-thienyl)-2-(2,5-dimethyl-1H-pyrrol-1-yl)-6-methylpyrimidine, or 4-CTDMP, is a pyrimidine derivative that has been studied extensively in the past few decades due to its potential therapeutic applications. 4-CTDMP is a small molecule that is easily synthesized and has a variety of biochemical and physiological effects. Additionally, it will look at the advantages and limitations of using 4-CTDMP in laboratory experiments, as well as potential future directions for research.

Scientific Research Applications

Synthesis and Chemical Properties

Heterocyclic compounds, including pyrimidine derivatives, are a focal point of chemical synthesis due to their prevalence in biological molecules and potential for pharmacological applications. Research in this area often explores the synthesis of novel compounds with potential for further development into drugs or materials with unique properties. For instance, the synthesis of pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and related fused systems has been reported, showcasing methodologies for constructing complex heterocyclic structures that could be applied to the synthesis of the compound (Bakhite et al., 2005).

Potential Pharmacological Applications

The structural motifs present in the mentioned compound are often found in molecules with significant biological activities. Research into similar structures has demonstrated their potential in various pharmacological contexts. For example, the study of pyrimido[1,6-a]thieno[2,3-d]pyrimidine derivatives for their antiproliferative activity against cancer cell lines reveals the therapeutic potential of these compounds (Atapour-Mashhad et al., 2017).

Material Science and Optoelectronics

Compounds with heterocyclic frameworks are also of interest in materials science, particularly for their optical and electronic properties. The investigation of thiopyrimidine derivatives for their nonlinear optical properties exemplifies the relevance of these compounds in the development of materials for optoelectronic applications (Hussain et al., 2020).